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Compound of Interest

Compound Name: Aflatoxin M1

Cat. No.: B190522

Welcome to the Technical Support Center for Aflatoxin M1 (AFM1) analysis. This guide is
designed for researchers, scientists, and quality control professionals who are working on the
detection and quantification of AFM1 in challenging food matrices. As a Senior Application
Scientist, | will provide you with in-depth troubleshooting guides and frequently asked questions
to navigate the complexities of your experiments, ensuring accurate and reliable results.

Troubleshooting Guide

This section addresses specific problems that you may encounter during the analysis of AFM1
in complex food matrices such as milk, cheese, and yogurt.

Issue: Low or No Recovery of Aflatoxin M1

One of the most common challenges in AFM1 analysis is poor recovery of the analyte. This can
be caused by a variety of factors throughout the analytical workflow.

Possible Causes and Solutions:
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Cause

Explanation

Recommended Action

Inefficient Extraction

The complex nature of food
matrices like cheese and
yogurt, with high fat and
protein content, can hinder the

complete extraction of AFML1.

[1](2]

For high-fat samples like
cheese, ensure thorough
homogenization. Consider
using a combination of
solvents, such as
dichloromethane and acetone,
followed by a solid-phase
extraction (SPE) step.[1] For
yogurt, a validated method
involves immunoaffinity column
extraction followed by HPLC

with fluorescence detection.[3]

[4]

Suboptimal Immunoaffinity

Column (IAC) Performance

Immunoaffinity columns are
crucial for cleanup and
concentration of AFM1.[5][6]
Their performance can be
affected by incorrect pH, high
viscosity of the sample extract,
or exceeding the column's

binding capacity.[7][8]

Ensure the pH of the sample
extract applied to the IAC is
between 6 and 8.[7] Dilute
viscous extracts to improve
flow. If high concentrations of
AFM1 are expected, dilute the
sample extract to avoid

overloading the column.[7][9]

Analyte Degradation

Aflatoxins are sensitive to light
and can degrade over time,

leading to lower recovery.

Protect all standards and
sample extracts from light by
using amber vials or wrapping
containers in aluminum foil.
Store standards at the
recommended temperature,

typically -18°C or below.[10]

Improper Elution from IAC

Incomplete elution of AFM1
from the immunoaffinity
column will result in low

recovery.

Ensure the elution solvent
(typically methanol or
acetonitrile) is of high purity
and the elution volume is

sufficient. Some protocols
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recommend multiple elution

steps to improve recovery.[11]

Issue: High Variability in Results (Poor Precision)

Inconsistent results across replicate samples can undermine the reliability of your data.

Possible Causes and Solutions:

Cause

Explanation

Recommended Action

Sample Heterogeneity

Mycotoxins, including AFML1,
can be unevenly distributed in
solid food matrices like
cheese, leading to "hot spots"

of contamination.[1]

Homogenize the entire
laboratory sample thoroughly
before taking an analytical
portion. For solid samples,
grinding or blending is
essential to obtain a

representative subsample.[1]

Inconsistent Sample

Preparation

Variations in extraction times,
solvent volumes, or cleanup
procedures between samples

can introduce variability.

Adhere strictly to a validated
Standard Operating Procedure
(SOP). Automation of the
sample preparation,
particularly the IAC cleanup
step, can significantly improve
reproducibility.[11]

Instrumental Instability

Fluctuations in the
performance of the HPLC or
LC-MS/MS system, such as
inconsistent injection volumes
or detector response, can lead

to poor precision.

Perform regular system
suitability tests to ensure the
instrument is performing within
specifications. Check for leaks,
ensure proper mobile phase
degassing, and verify injector

precision.

Issue: Matrix Effects in LC-MS/MS Analysis
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Matrix effects, which can cause ion suppression or enhancement, are a significant challenge in

LC-MS/MS analysis of complex food matrices.[12][13]

Possible Causes and Solutions:

Cause

Explanation

Recommended Action

Co-eluting Matrix Components

Molecules from the food matrix
that are not removed during
sample preparation can co-
elute with AFM1 and interfere
with its ionization in the mass

spectrometer source.[13]

Improve the sample cleanup
procedure. Immunoaffinity
columns are highly effective at
removing matrix components.
[14] Alternatively, use a more
efficient chromatographic
separation to resolve AFM1

from interfering compounds.

Inappropriate Calibration

Strategy

Using a standard curve
prepared in a clean solvent to
quantify AFM1 in a complex
matrix can lead to inaccurate
results due to uncompensated

matrix effects.

Prepare a matrix-matched
calibration curve by spiking
blank matrix extract with
known concentrations of
AFML1.[15] This is the most
effective way to compensate

for matrix effects.

Issue: False Positives or Interferences in HPLC-FLD and

ELISA

The presence of interfering peaks in HPLC-FLD or cross-reactivity in ELISA can lead to the

reporting of false-positive results.

Possible Causes and Solutions:
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Cause Explanation Recommended Action

Inadequate removal of matrix o ) o
_ Optimize the immunoaffinity
components can result in
column cleanup step. Ensure
o fluorescent compounds co- )
Insufficient Cleanup ) ] ] proper washing of the column
eluting with AFM1 in HPLC- -
] N to remove non-specifically
FLD, leading to a false-positive
. bound compounds.[16]
signal.

. . Confirm any positive ELISA
The antibodies used in ELISA

. _ results with a confirmatory
kits may cross-react with

o method such as HPLC-FLD or
structurally similar molecules

Cross-reactivity in ELISA ) ) ) LC-MS/MS.[15][18] ELISAis
present in the matrix, leading _
N an excellent screening tool, but
to a false-positive result.[15]

chromatographic methods
[17]

provide higher specificity.[18]

o Use high-purity solvents and
Contamination of glassware,
] thoroughly clean all glassware.
o solvents, or the analytical ]
Contamination ) ) Run a blank sample with each
instrument can introduce
) ) ) batch of analyses to check for
interfering signals. o
system contamination.

Frequently Asked Questions (FAQs)

Q1: What is the most critical step in the analysis of AFM1 in complex food matrices?

The sample preparation, particularly the cleanup step, is the most critical part of the analytical
workflow.[2] Complex matrices like cheese, yogurt, and infant formula contain high levels of
fats, proteins, and other components that can interfere with the analysis.[19][20] Immunoaffinity
column (IAC) cleanup is widely regarded as the gold standard for selectively isolating and
concentrating AFM1, thereby reducing matrix effects and improving the accuracy and sensitivity
of the analysis.[6][14]

Q2: How can | validate my analytical method for AFM1 analysis?

Method validation should be performed according to internationally recognized guidelines, such
as those from AOAC INTERNATIONAL or the European Commission.[3] Key validation
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parameters include:
» Linearity: Assessed by preparing a calibration curve over a range of concentrations.[21]

o Accuracy (Recovery): Determined by analyzing spiked blank matrix samples at different
concentration levels.[21]

o Precision (Repeatability and Reproducibility): Evaluated by analyzing replicate samples
within the same day and on different days.[3]

» Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of
AFML1 that can be reliably detected and quantified, respectively.[18]

Q3: What are the typical recovery rates for AFM1 in different dairy matrices?

Recovery rates can vary depending on the matrix and the analytical method used. However,
typical acceptable recovery rates are generally in the range of 70-110%.

Reported Recovery

Matrix Analytical Method Reference
Range

Milk HPLC-FLD with IAC 80% - 114%

Yogurt HPLC-FLD with IAC 72.57% - 86.66% [3][4]

Cheese HPLC-FLD with IAC 70% - 98% [22]

Eggs HPLC with IAC 87% - 98% [21]

Q4: Can pasteurization or the yogurt-making process reduce AFML1 levels?

AFML1 is a heat-stable compound, and processes like pasteurization do not significantly reduce
its concentration in milk.[23] During yogurt production, some studies have reported a slight
reduction in AFM1 levels, which may be attributed to the binding of the toxin to bacterial cells or
its partial degradation at lower pH.[22] However, this reduction is often not substantial, and the
initial contamination level in the milk remains the primary concern.[24]

Q5: What is the official method for AFM1 analysis in milk?

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3747390/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747390/
https://pubmed.ncbi.nlm.nih.gov/21385770/
https://www.mdpi.com/2306-7381/8/3/46
https://pubmed.ncbi.nlm.nih.gov/21385770/
https://www.researchgate.net/publication/50347909_Method_validation_for_aflatoxin_M1_determination_in_yoghurt_using_immunoaffinity_column_clean-up_prior_to_high-performance_liquid_chromatography
https://pmc.ncbi.nlm.nih.gov/articles/PMC4411911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747390/
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-02986fde-1169-445c-8590-17e580f1d1c8/c/PTPS_2020__nr_2__s._110-116.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4411911/
https://www.researchgate.net/publication/286782118_Fate_of_aflatoxin_M1_during_manufacture_and_storage_of_yoghurt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

AOAC Official Method 2000.08 is a widely recognized and accepted method for the
determination of Aflatoxin M1 in liquid milk.[10][11] This method involves sample cleanup
using an immunoaffinity column followed by quantification with high-performance liquid
chromatography (HPLC) with fluorescence detection.[10]

Experimental Workflows and Diagrams
General Workflow for AFM1 Analysis

The following diagram illustrates the typical steps involved in the analysis of AFM1 in food
matrices.

Click to download full resolution via product page

General workflow for Aflatoxin M1 analysis.

Immunoaffinity Column (IAC) Cleanup Protocol

This diagram details the steps of the crucial immunoaffinity column cleanup procedure.
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Key steps in the immunoaffinity column cleanup process.

References
o AOAC Official Method 2000.08: Aflatoxin M1 in Liquid Milk. (2005). In Official Methods of

Analysis of AOAC International (18th ed., pp. 45-47).
o Determination of aflatoxin M1 in milk by high performance liquid chromatography with
immunoaffinity column clean-up (AOAC Official Method 2000.08). (n.d.). Google Search.
* Method validation for aflatoxin M1 determination in yoghurt using immunoaffinity column
clean-up prior to high-performance liquid chromatography. (n.d.). PubMed.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b190522?utm_src=pdf-body-img
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Simultaneous Detection and Quantification of Aflatoxin M1, Eight Microcystin Congeners
and Nodularin in Dairy Milk by LC-MS/MS. (2023). MDPI.

Detection Methods for Aflatoxin M1 in Dairy Products. (2020). PMC - NIH.

Determination of Aflatoxin M1 in Milk Using Immunoaffinity Chromatography Cleanup
Coupled With UPLC and Fluorescence Detection. (n.d.). Waters Corporation.

Determination of Aflatoxin M1 in Raw Milk Using an HPLC-FL Method in Comparison with
Commercial ELISA Kits—Application in Raw Milk Samples from Various Regions of Greece.
(n.d.). MDPI.

Reliable HPLC Determination of Aflatoxin M1 in Eggs. (n.d.). PMC - NIH.

Aflatoxin M1 Concentration in Various Dairy Products: Evidence for Biologically Reduced
Amount of AFM1 in Yoghurt. (n.d.). NIH.

Detection Methods for Aflatoxin M1 in Dairy Products. (n.d.). MDPI.

ELISAAND LC-MS/MS DETERMINATION OF AFLATOXIN M1 IN MILK SAMPLES. (n.d.).
CABI Digital Library.

Quantification of aflatoxin M1 in milk using the SCIEX QTRAP® 4500 LC-MS/MS System.
(n.d.). Google Search.

Automated Extraction of Aflatoxin M from Milk According to AOAC Method 2000.08 Using the
Gilson GX-271 ASPEC® System. (n.d.). AGA Analytical.

Fate of aflatoxin M1 during manufacture and storage of yoghurt. (2025). ResearchGate.
MANUAL OF METHODS OF ANALYSIS OF FOODS MYCOTOXINS. (2016). FSSAI.
Monitoring of Aflatoxin M1 in Various Origins Greek Milk Samples Using Liquid
Chromatography Tandem Mass Spectrometry. (2022). MDPI.

Method validation for aflatoxin M1 determination in yoghurt using immunoaffinity column
clean-up prior to high-performance liquid chromatography. (2025). ResearchGate.
Evaluation of ELISA and immunoaffinity fluorometric analytical tools of four mycotoxins in
various food categories. (2023). PubMed Central.

(PDF) Analysis of aflatoxin M1 in milk and yogurt and AFM1 reduction by lactic acid bacteria
used in Lebanese industry. (2025). ResearchGate.

The 6 biggest challenges in mycotoxin analysis (and how to overcome them). (2017). Google
Search.

ImmunoCleanAFLA M1. (n.d.). aokin.

Aflatoxins analysis: Sample preparation and challenges. (2023). YouTube.

Determination of Aflatoxin M1 Levels in Produced Pasteurized Milk in Ahvaz City by Using
HPLC. (n.d.). NIH.

Assessment of aflatoxin M1 and B1 in some dairy products with referring to the analytical
performances of enzyme-linked immunosorbent assay in comparison to high-performance
liquid chromatography. (n.d.). PMC - NIH.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

 Incidence and Levels of Aflatoxin M1 in Artisanal and Manufactured Cheese in Pernambuco
State, Brazil. (2023). PMC - NIH.

o« DETERMINATION OF AFLATOxIN M1 CONTAMINATION LEVELS IN MILK AND MILK
PRODUCTS BY hPLC-FLD WITh POST. (n.d.). Google Search.

e Manual of Aflatoxin M1 (AFM1) Immunoaffinity Column. (n.d.). Cusabio.

» Green methods for detecting the presence of aflatoxin M1 in cheese. (2024). 1ZSVe.

o Aflatoxin M1 Immunoaffinity Column. (n.d.). Meizheng.

» Matrix effects (%) for aflatoxins in evaluated matrices. (n.d.). ResearchGate.

» Evaluation of aflatoxin M1 content in milk and dairy products by high- performance liquid
chromatography in Tehran, Iran. (2023). DergiPark.

» Emerging Mycotoxins in Cheese: Simultaneous Analysis of Aflatoxin M 1 , Aflatoxicol, and
Sterigmatocystin by LC-MS/MS. (n.d.). MDPI.

 Aflatoxin Analysis in Infant Formula with Enhanced Matrix Removal— Lipid by LC/MS/MS.
(2016). Agilent.

» Detection of Aflatoxins in Different Matrices and Food-Chain Positions. (n.d.). PMC - NIH.

» Aflatoxin M1 Determination in Infant Formulae Distributed in Monterrey, Mexico. (n.d.).
MDPI.

» Rapid and automated analysis of aflatoxin M1 in milk and dairy products by online solid
phase extraction coupled to ultra-high-. (2016). IRIS.

e Research and Application of Immunoaffinity Column Method for Detection of Aflatoxin M1 in
Milk. (2025). Oreate Al Blog.

o Immunoaffinity Column for Aflatoxin M1. (n.d.). VNYA Biotech.

» Health risk assessment and determination of bisphenol A and aflatoxin M1 in infant formula.
(2025). Google Search.

» A Rapid Aflatoxin B1 ELISA: Development and Validation with Reduced Matrix Effects for
Peanuts, Corn, Pistachio, and Soybeans. (n.d.). ACS Publications.

o Determination of Aflatoxins in Food Products by the ELISA Method. (n.d.). Google Search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Detection Methods for Aflatoxin M1 in Dairy Products - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-body
https://www.benchchem.com/product/b190522?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7074771/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

2. The 6 biggest challenges in mycotoxin analysis (and how to overcome them) - Food &
Feed Analysis [food.r-biopharm.com]

3. Method validation for aflatoxin M1 determination in yoghurt using immunoaffinity column
clean-up prior to high-performance liquid chromatography - PubMed
[pubmed.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

5. Research and Application of Immunoaffinity Column Method for Detection of Aflatoxin M1
in Milk - Oreate Al Blog [oreateai.com]

6. vnyabiotech.com [vnyabiotech.com]

7. cusabio.com [cusabio.com]

8. Aflatoxin M1 Immunoaffinity Column [mzfoodtest.com]

9. youtube.com [youtube.com]

10. africanfoodsafetynetwork.org [africanfoodsafetynetwork.org]
11. aga-analytical.com.pl [aga-analytical.com.pl]

12. researchgate.net [researchgate.net]

13. iris.unirc.it [iris.unirc.it]

14. Evaluation of ELISA and immunoaffinity fluorometric analytical tools of four mycotoxins in
various food categories - PMC [pmc.ncbi.nim.nih.gov]

15. cabidigitallibrary.org [cabidigitallibrary.org]
16. aokin.de [aokin.de]
17. agriculturejournals.cz [agriculturejournals.cz]

18. Determination of Aflatoxin M1 in Raw Milk Using an HPLC-FL Method in Comparison
with Commercial ELISA Kits—Application in Raw Milk Samples from Various Regions of
Greece [mdpi.com]

19. mdpi.com [mdpi.com]
20. agilent.com [agilent.com]
21. Reliable HPLC Determination of Aflatoxin M1 in Eggs - PMC [pmc.ncbi.nlm.nih.gov]

22. Aflatoxin M1 Concentration in Various Dairy Products: Evidence for Biologically Reduced
Amount of AFM1 in Yoghurt - PMC [pmc.ncbi.nim.nih.gov]

23. yadda.icm.edu.pl [yadda.icm.edu.pl]

24. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://food.r-biopharm.com/news/6-biggest-challenges-mycotoxin-analysis/
https://food.r-biopharm.com/news/6-biggest-challenges-mycotoxin-analysis/
https://pubmed.ncbi.nlm.nih.gov/21385770/
https://pubmed.ncbi.nlm.nih.gov/21385770/
https://pubmed.ncbi.nlm.nih.gov/21385770/
https://www.researchgate.net/publication/50347909_Method_validation_for_aflatoxin_M1_determination_in_yoghurt_using_immunoaffinity_column_clean-up_prior_to_high-performance_liquid_chromatography
https://www.oreateai.com/blog/research-and-application-of-immunoaffinity-column-method-for-detection-of-aflatoxin-m1-in-milk/23979e49ee5fa376d46821139e3eba00
https://www.oreateai.com/blog/research-and-application-of-immunoaffinity-column-method-for-detection-of-aflatoxin-m1-in-milk/23979e49ee5fa376d46821139e3eba00
https://www.vnyabiotech.com/immunoaffinity-column-for-aflatoxin-m1/
https://www.cusabio.com/uploadfile/mycotoxin/IAC/WSKC08B-Manual-of-Aflatoxin-M1-(AFM1)-Immunoaffinity-Column.pdf
https://mzfoodtest.com/product/aflatoxin-m1-immunoaffinity-column/
https://www.youtube.com/watch?v=C3Hod6nSfj8
https://www.africanfoodsafetynetwork.org/wp-content/uploads/2020/08/SOP-HPLC-FLD-Determination-of-AFM1-in-milk.pdf
https://aga-analytical.com.pl/wp-content/uploads/2024/03/aspec_mycotoxin_milk_fb0916.pdf
https://www.researchgate.net/figure/Matrix-effects-for-aflatoxins-in-evaluated-matrices_tbl1_289843085
https://iris.unirc.it/retrieve/e2047587-3b83-7e24-e053-6605fe0afb29/Campone_2016_JCA_Rapid_post%20print.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10624774/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10624774/
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20173311008
https://aokin.de/wp-content/uploads/IC-C-31.pdf
https://www.agriculturejournals.cz/pdfs/cjf/2001/01/02.pdf
https://www.mdpi.com/2306-7381/8/3/46
https://www.mdpi.com/2306-7381/8/3/46
https://www.mdpi.com/2306-7381/8/3/46
https://www.mdpi.com/2227-9040/11/10/511
https://www.agilent.com/cs/library/applications/5991-6818EN.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747390/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4411911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4411911/
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-02986fde-1169-445c-8590-17e580f1d1c8/c/PTPS_2020__nr_2__s._110-116.pdf
https://www.researchgate.net/publication/286782118_Fate_of_aflatoxin_M1_during_manufacture_and_storage_of_yoghurt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

 To cite this document: BenchChem. [Technical Support Center: Aflatoxin M1 Analysis in
Complex Food Matrices]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190522#challenges-in-aflatoxin-m1-analysis-of-
complex-food-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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